3-hydroxy-1-[3-(4-morpholinyl)propyl]-4-(4-propoxybenzoyl)-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H31N3O5
• Molecular Weight: 465.5 g/mol
• IUPAC Name: (E)-[1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-pyridin-3-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
• InChI: InChI=1S/C26H31N3O5/c1-2-15-34-21-8-6-19(7-9-21)24(30)22-23(20-5-3-10-27-18-20)29(26(32)25(22)31)12-4-11-28-13-16-33-17-14-28/h3,5-10,18,23,30H,2,4,11-17H2,1H3/b24-22+
• InChI Key: NEBMSUDMVCAUEG-ZNTNEXAZSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CN=CC=C4)/[O-]
• SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CN=CC=C4)O
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CN=CC=C4)[O-]

Description

3-hydroxy-1-[3-(4-morpholinyl)propyl]-4-(4-propoxybenzoyl)-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one, also known as 4-propoxy-N-(3-pyridinyl)-2-pyrrolidinone-3-hydroxy-1-phenylpropan-1-amine (PPHP), is a chemical compound that has gained attention in recent years due to its potential use as a research tool in scientific studies.

Mechanism of Action

PPHP acts as a reuptake inhibitor for dopamine and norepinephrine transporters, leading to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter activity is thought to be responsible for the compound's effects on mood and behavior.
Biochemical and Physiological Effects:
PPHP has been shown to have a wide range of biochemical and physiological effects, including increased locomotor activity, decreased anxiety-like behavior, and increased sensitivity to the rewarding effects of drugs such as cocaine and amphetamine. Additionally, PPHP has been shown to increase the levels of certain proteins in the brain that are associated with neuroplasticity and learning.

Advantages and Limitations for Lab Experiments

One advantage of using PPHP in lab experiments is its specificity for dopamine and norepinephrine transporters, which allows researchers to investigate the role of these neurotransmitters in various neurological processes. However, one limitation of PPHP is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on PPHP, including investigating its potential as a treatment for depression and anxiety, exploring its effects on cognitive function, and investigating its potential for use in drug discovery and development. Additionally, further research is needed to better understand the long-term effects of PPHP on the brain and behavior.

Synthesis Methods

PPHP can be synthesized through a multi-step process that involves the reaction of 4-propoxybenzoyl chloride with 3-pyridinylmagnesium bromide, followed by the addition of 3-(4-morpholinyl)propylamine and 1,5-dihydro-2H-pyrrol-2-one. The resulting product is then hydrolyzed to yield PPHP in its final form.

Scientific Research Applications

PPHP has been primarily used as a research tool in studies related to the central nervous system. Its ability to interact with dopamine and norepinephrine transporters has made it a useful compound for investigating the mechanisms of addiction and other neurological disorders. Additionally, PPHP has been shown to have potential as a treatment for depression and anxiety, although further research is needed to confirm its efficacy.